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Compound of Interest

Compound Name: Carbendazim-captafol mixt.

Cat. No.: B15475145

For researchers, scientists, and drug development professionals, ensuring personal safety is
paramount when handling chemical compounds. This guide provides essential, immediate
safety and logistical information for the handling of Carbendazim-Captafol mixtures, with a
focus on personal protective equipment (PPE), operational plans, and disposal protocols.

When working with a mixture of Carbendazim and Captafol, it is crucial to adopt the most
stringent protective measures applicable to either component, as the synergistic toxicological
effects of the mixture may not be fully known. Carbendazim is recognized for its potential to
cause genetic defects and damage fertility, while Captafol is classified as a probable human
carcinogen.[1][2] Therefore, a comprehensive safety plan is not just recommended, it is
essential.

Hazard Summary and Exposure Limits

Understanding the occupational exposure limits for each component of the mixture is critical for
risk assessment and for ensuring a safe laboratory environment.
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Compound

Authority

Exposure Limit

Notes

Carbendazim

Belarus, Russia

MPC: 3 mg/m3

Maximum Permissible
Concentration in the
air of the working

area.[3]

Germany, Switzerland

MAK/OEL: 10 mg/m?3

Maximum Workplace
Concentration/Occupa

tional Exposure Limit.

[3]4]

Kazakhstan

MPC: 0.1 mg/m?3

Maximum Permissible
Concentration in the

workplace air.[3]

Captafol

NIOSH (USA)

REL: 0.1 mg/m3

Recommended
Exposure Limit for

dermal exposure.[1][5]

[6]

Denmark, Mexico,
Netherlands,

Switzerland

TWA: 0.1 mg/m3

Time-Weighted
Average occupational

exposure limit.[7]

Personal Protective Equipment (PPE) Selection

A multi-layered approach to PPE is necessary to minimize exposure through inhalation, dermal

contact, and eye contact.
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PPE Category

Recommendation

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. A study on
the related compound Captan
showed breakthrough times of
less than 2 hours for
disposable nitrile gloves,
highlighting the critical need to
avoid reuse.[8][9][10] Always
consult the glove
manufacturer's specific

chemical resistance data.

Eye and Face Protection

Safety goggles and face shield

Use chemical splash goggles
that meet ANSI Z87.1
standards. A face shield should
be worn in conjunction with
goggles, especially when there

is a risk of splashing.

Respiratory Protection

NIOSH-approved respirator

For powdered forms or when
generating aerosols, a NIOSH-
approved particulate respirator
(e.g., N95, N100) is the
minimum requirement. In
cases of higher potential
exposure or when handling
volatile solutions, a chemical
cartridge respirator with
organic vapor cartridges or a
powered air-purifying respirator
(PAPR) should be used.[9]

Protective Clothing

Chemical-resistant lab coat or

coveralls

Wear a long-sleeved lab coat
or disposable coveralls made
of a chemical-resistant

material. Ensure clothing
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provides full coverage of the

arms and body.

Leather and cloth shoes are
not recommended as they can
Closed-toe shoes and shoe absorb chemicals. Wear
Footwear ) )
covers chemical-resistant boots or
shoe covers over closed-toe

shoes.

Workflow for PPE Selection and Handling

The following diagram outlines the logical steps for selecting and using appropriate PPE when
working with a Carbendazim-Captafol mixture.
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PPE Selection and Handling Workflow for Carbendazim-Captafol Mixture

Preparation Phase

Start: Plan Experiment

Assess Hazards of
Carbendazim & Captafol

Y

Review Safety Data Sheets (SDS)

Y

Select Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Handlin? Phase
y

Don PPE Correctly

Y

Handle Carbendazim-Captafol
Mixture in Ventilated Hood

Y

Monitor for Signs of Exposure
(e.g., skin irritation)

Post-Haniing Phase

Decontaminate Work Area

Y

Doff PPE Correctly
(Gloves last)

Y

Dispose of Contaminated Waste
and Single-Use PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

PPE Selection and Handling Workflow
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Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Prepare the work area by ensuring a calibrated chemical fume hood is operational.

» Weighing and Mixing: Conduct all weighing and mixing of the solid or liquid forms of the
Carbendazim-Captafol mixture within a chemical fume hood to minimize inhalation exposure.

o Spill Management: In the event of a spill, immediately alert others in the vicinity. Evacuate
the area if the spill is large or if you are unsure how to handle it. For small spills, use an
appropriate absorbent material, and clean the area with soap and water. All materials used
for cleanup should be treated as hazardous waste.[11]

Disposal Plan:

The disposal of Carbendazim-Captafol mixtures and any contaminated materials must be
handled with extreme care to prevent environmental contamination.

o Waste Segregation: All disposable PPE (gloves, shoe covers, lab coats), contaminated
labware, and excess chemical mixture should be collected in a designated, clearly labeled
hazardous waste container.

» Container Rinsing: For empty containers of the chemical mixture, it is crucial to perform a
triple rinse with a suitable solvent.[12][13] The rinsate should be collected and treated as
hazardous waste. This minimizes the amount of residual chemical in the container.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste. Do not dispose of this mixture
down the drain or in regular trash.[12]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated
with handling Carbendazim-Captafol mixtures and ensure a safer laboratory environment for
all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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